Cas no 1805632-44-3 (Ethyl 2-cyano-6-difluoromethyl-4-fluorophenylacetate)

• Product Name: Ethyl 2-cyano-6-difluoromethyl-4-fluorophenylacetate
• CAS No: 1805632-44-3
• MF: C₁₂H₁₀F₃NO₂
• MW: 257.208513736725
• CID: 4944186
• Update Time: 2025-10-28

Ethyl 2-cyano-6-difluoromethyl-4-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-difluoromethyl-4-fluorophenylacetate

• Inchi： 1S/C12H10F3NO2/c1-2-18-11(17)5-9-7(6-16)3-8(13)4-10(9)12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： BECUTTLGCSOFDI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C#N)C=1CC(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-6-difluoromethyl-4-fluorophenylacetate

Ethyl 2-cyano-6-difluoromethyl-4-fluorophenylacetate: A Comprehensive Overview

Ethyl 2-cyano-6-difluoromethyl-4-fluorophenylacetate, also known by its CAS number 1805632-44-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis. The molecule's structure, characterized by the presence of a cyano group, a difluoromethyl group, and a fluorine atom on the aromatic ring, makes it a versatile building block for constructing complex molecules.

Recent studies have highlighted the importance of Ethyl 2-cyano-6-difluoromethyl-4-fluorophenylacetate in the development of novel materials with tailored electronic properties. Researchers have explored its role in the synthesis of advanced polymers and organic semiconductors, where the fluorinated substituents contribute to enhanced stability and electron transport characteristics. The compound's ability to undergo various substitution reactions has further expanded its utility in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles.

The synthesis of 1805632-44-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the aromatic precursor, followed by selective fluorination and subsequent esterification. The use of palladium-catalyzed coupling reactions has been instrumental in achieving high yields and maintaining the integrity of the functional groups during synthesis. These advancements have made the compound more accessible for large-scale applications.

In terms of applications, Ethyl 2-cyano-6-difluoromethyl-4-fluorophenylacetate has shown promise in the field of optoelectronics. Its ability to emit light upon excitation has led to its investigation as a candidate material for organic light-emitting diodes (OLEDs). Recent research has demonstrated that incorporating this compound into OLED architectures can significantly improve device efficiency and operational lifetime, making it a valuable component in next-generation display technologies.

Another emerging application of this compound is in drug delivery systems. The presence of fluorinated groups enhances the compound's lipophilicity, which is advantageous for designing drug carriers that can efficiently deliver therapeutic agents across biological barriers. Studies have shown that nanoparticles synthesized using 1805632-44-3 exhibit improved cellular uptake and reduced toxicity compared to conventional delivery systems.

From an environmental perspective, the stability and biodegradability of Ethyl 2-cyano-6-difluoromethyl-4-fluorophenylacetate have been thoroughly investigated. Experimental data indicate that the compound undergoes slow degradation under aerobic conditions, suggesting that its use in industrial processes should be accompanied by appropriate waste management practices to minimize environmental impact.

In conclusion, Ethyl 2-cyano-6-difluoromethyl-4-fluorophenylacetate (CAS No. 1805632-44-3) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in driving innovation in materials science and pharmaceutical development. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.